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Compound of Interest

Compound Name: N6-Cyclohexyladenosine
Cat. No.: B1222039
Get Quote

Part 1: Risk Assessment & The "Invisible" Hazard

Senior Scientist Note: Do not let the standard Safety Data Sheet (SDS) "Warning" label lull you
into complacency. While N6-Cyclohexyladenosine (CHA) is often labeled with generic H302
(Harmful if swallowed) or H315 (Irritant) codes, its true hazard lies in its pharmacological
potency.

CHA is a selective Adenosine A1 Receptor Agonist with nanomolar affinity (

). It is not merely a chemical irritant; it is a systemic physiological modulator.

The Physiological Threat Vector

Accidental exposure (inhalation of dust or transdermal absorption via DMSQO) can trigger rapid,
potent biological responses:

o Cardiovascular Depression: A1 activation suppresses the SA and AV nodes, leading to
severe bradycardia (slow heart rate) and hypotension.

» Respiratory Constriction: A1 agonists induce bronchoconstriction. Asthmatic researchers are
at elevated risk and should strictly avoid handling the powder form.
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e CNS Depression: Profound sedation and locomotor suppression.

Control Banding Assighment

Treat CHA as a Control Band 4 (High Potency) compound.
e OEL (Occupational Exposure Limit): Not established.

o Default Limit: Handle as if the OEL is

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent the specific exposure pathways identified above.
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PPE Component Specification Scientific Rationale

Breakthrough Prevention: CHA
is often dissolved in DMSO,
o ) which permeates skin rapidly,
_ Double Nitrile Gloves (min 0.11 _ _
Hand Protection ) carrying the dissolved drug
mm thickness) )
into the bloodstream. Double
gloving creates a sacrificial

outer layer.

Aerosol Defense: Nanomolar
agonists in the lungs bypass

first-pass metabolism, causing

Respiratory N95 / P100 (if outside hood) ) )
immediate bronchospasm.
Primary engineering control:
Fume Hood.
Mucosal Barrier: Prevents
Chemical Goggles (ANSI absorption through the lacrimal

Eye Protection ] ]
Z87.1) duct if dust becomes airborne

or splashes occur.

Particulate Shield: Cotton
Tyvek® Lab Coat (Closed coats trap dust. Tyvek repels
Body Defense )
front) particulates and prevents

"take-home" exposure.

Part 3: Operational Protocols (Step-by-Step)
Workflow Visualization

The following diagram outlines the "Safe Path" for handling CHA, emphasizing the critical
transition from solid (inhalation risk) to solution (absorption risk).

2200 > Equilibrate to RT > Weighing > Solubilization Experimental Use > Disposal
Sliorga (20 (Prevent Condensation) (Static Control + Fume Hood) (DMSO/Ethanol) (G YALRY)] (Incineration)

Click to download full resolution via product page
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Figure 1: Critical Control Points in CHA Handling. Note the hazard shift from Dust Risk (Red) to
Absorption Risk (Yellow).

Protocol A: Weighing the Solid (The Highest Risk Step)

Why: Static electricity can cause the light powder to "jump,” creating an invisible aerosol
cloud.

Engineering Control: Work strictly inside a certified chemical fume hood.

Static Mitigation: Use an anti-static gun or bar on the spatula and weigh boat before touching
the powder.

Technique: Do not pour from the vial. Use a micro-spatula to transfer small amounts.

Decontamination: Immediately wipe the balance and surrounding area with a methanol-
dampened wipe after weighing.

Protocol B: Solubilization

Why: CHA is sparingly soluble in water but soluble in DMSO (up to ~5 mg/mL) or Ethanol.
DMSO is a potent skin penetrant.

Solvent Choice: If possible, dissolve in Ethanol first, then dilute with aqueous buffer. If DMSO
IS required, treat the solution as "Liquid Skin."

Vessel: Use screw-cap microcentrifuge tubes with O-rings to prevent leakage.

Labeling: Mark tubes clearly with "TOXIC - A1 AGONIST" to warn colleagues.

Protocol C: Spill Cleanup

Solid Spill: Do NOT sweep. Cover with a wet paper towel (water or ethanol) to suppress
dust, then wipe up.

Liquid Spill: Cover with absorbent pads. Clean area with 10% bleach solution followed by
ethanol.
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Part 4: Emergency Response

In the event of exposure, immediate action focuses on preventing systemic absorption and

managing cardiovascular symptoms.

Exposure Route

Immediate Action

Medical Context (For
Physician)

Inhalation

Move to fresh air immediately.

Support breathing.[1]

Patient exposed to Adenosine
A1 Agonist.[2] Monitor for
bronchospasm and

bradycardia.

Skin Contact

Wash with soap and water for
15 min. Do not use ethanol

(enhances absorption).

Monitor for hypotension.

Eye Contact

Flush with water for 15 min.

Corneal absorption can be

rapid.

Antidote Note

Theophylline or Caffeine

These are non-selective
adenosine antagonists and
may reverse effects if clinically
indicated (under medical

supervision only).

Part 5: Disposal & Inactivation

o Waste Stream: Segregate as "P-List equivalent” (Acutely Toxic Chemical Waste).

» Destruction: Chemical incineration is the only approved method.

« Inactivation: For small residues on glassware, soaking in a 10% bleach solution for 24 hours

can help degrade the organic structure before final washing, though incineration remains the

primary disposal path.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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